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Compound of Interest

Compound Name:
1,1-

Bis(tosyloxymethyl)cyclopropane

Cat. No.: B3368967 Get Quote

An In-depth Technical Guide to the Key Intermediates in the Synthesis of 1,1-
Bis(tosyloxymethyl)cyclopropane

Introduction
1,1-Bis(tosyloxymethyl)cyclopropane is a valuable bifunctional electrophile used in organic

synthesis. The presence of two tosyloxy groups, which are excellent leaving groups, on a rigid

cyclopropane scaffold makes it a versatile building block for constructing more complex

molecules, particularly spirocyclic systems. Its synthesis is a multi-step process involving

critical intermediates that dictate the efficiency and purity of the final product. This guide

provides a detailed overview of the primary synthetic route, focusing on the key intermediates:

Diethyl 1,1-cyclopropanedicarboxylate and 1,1-Bis(hydroxymethyl)cyclopropane. This

compound serves as a crucial intermediate in the synthesis of important pharmaceuticals, such

as the asthma medication Montelukast[1][2].

This document outlines the detailed experimental protocols, presents quantitative data for each

synthetic step, and visualizes the chemical transformations and workflows for clarity, targeting

researchers and professionals in chemical and pharmaceutical development.

Overall Synthetic Pathway
The synthesis of 1,1-Bis(tosyloxymethyl)cyclopropane is typically achieved in a three-step

sequence starting from a malonic ester. The pathway involves the formation of a cyclopropane
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ring, followed by the reduction of ester groups to primary alcohols, and concluding with the

tosylation of the resulting diol.

Step 1: Cyclopropanation

Step 2: Reduction

Step 3: Tosylation

Diethyl Malonate

Diethyl 1,1-cyclopropanedicarboxylate
(Intermediate I)

 + 1,2-Dibromoethane
 + Base

1,1-Bis(hydroxymethyl)cyclopropane
(Intermediate II)

 LiAlH₄ or
 Catalytic Hydrogenation

1,1-Bis(tosyloxymethyl)cyclopropane
(Final Product)

 + Tosyl Chloride (TsCl)
 + Base (e.g., Pyridine)

Start

Charge Reactor:
- Diethyl Malonate

- DMF
- 1,2-Dichloroethane

Heat to
110-115 °C

Meter in Base
(Sodium Methylate)

over 8 hours

Distill Azeotrope
(Methanol/DCE)

Concurrent

Work-up &
Purification

(Vacuum Distillation)
Intermediate I
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Start
Prepare LiAlH₄

Suspension in
Dry Ether

Cool to 0 °C
Add Diester

Solution
Dropwise

Stir and Warm
to Room Temp.

Quench Reaction
(Fieser Work-up)

Filter Salts &
Extract with Ether

Dry and Evaporate
Solvent Intermediate II

1,1-Bis(hydroxymethyl)cyclopropane
(Diol)

Nucleophilic Attack
by -OH on Sulfur

p-Toluenesulfonyl Chloride
(TsCl)

Pyridine / TEA
(Base)

  Catalyst &
HCl Scavenger

1,1-Bis(tosyloxymethyl)cyclopropane Pyridinium Hydrochloride
[Base-H]⁺Cl⁻

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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